Sulprostone Sulprostone Sulprostone is a prostanoid.
Sulprostone has been used in trials studying Abortion, Induced.
Brand Name: Vulcanchem
CAS No.: 60325-46-4
VCID: VC0004605
InChI: InChI=1S/C23H31NO7S/c1-32(29,30)24-23(28)12-8-3-2-7-11-19-20(22(27)15-21(19)26)14-13-17(25)16-31-18-9-5-4-6-10-18/h2,4-7,9-10,13-14,17,19-20,22,25,27H,3,8,11-12,15-16H2,1H3,(H,24,28)
SMILES: CS(=O)(=O)NC(=O)CCCC=CCC1C(C(CC1=O)O)C=CC(COC2=CC=CC=C2)O
Molecular Formula: C23H31NO7S
Molecular Weight: 465.6 g/mol

Sulprostone

CAS No.: 60325-46-4

Cat. No.: VC0004605

Molecular Formula: C23H31NO7S

Molecular Weight: 465.6 g/mol

* For research use only. Not for human or veterinary use.

Sulprostone - 60325-46-4

Specification

Description Sulprostone is a prostanoid.
Sulprostone has been used in trials studying Abortion, Induced.
CAS No. 60325-46-4
Molecular Formula C23H31NO7S
Molecular Weight 465.6 g/mol
IUPAC Name 7-[3-hydroxy-2-(3-hydroxy-4-phenoxybut-1-enyl)-5-oxocyclopentyl]-N-methylsulfonylhept-5-enamide
Standard InChI InChI=1S/C23H31NO7S/c1-32(29,30)24-23(28)12-8-3-2-7-11-19-20(22(27)15-21(19)26)14-13-17(25)16-31-18-9-5-4-6-10-18/h2,4-7,9-10,13-14,17,19-20,22,25,27H,3,8,11-12,15-16H2,1H3,(H,24,28)
Standard InChI Key UQZVCDCIMBLVNR-UHFFFAOYSA-N
Isomeric SMILES CS(=O)(=O)NC(=O)CCC/C=C\C[C@@H]1[C@H]([C@@H](CC1=O)O)/C=C/[C@H](COC2=CC=CC=C2)O
SMILES CS(=O)(=O)NC(=O)CCCC=CCC1C(C(CC1=O)O)C=CC(COC2=CC=CC=C2)O
Canonical SMILES CS(=O)(=O)NC(=O)CCCC=CCC1C(C(CC1=O)O)C=CC(COC2=CC=CC=C2)O
Appearance Assay:≥98%A solution in methyl acetate

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